1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one

• IUPAC Name: 1-[4-(5-methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one
• InChI: InChI=1S/C19H23N3O3/c1-14-12-20-19(21-13-14)25-17-8-10-22(11-9-17)18(23)15(2)24-16-6-4-3-5-7-16/h3-7,12-13,15,17H,8-11H2,1-2H3
• InChI Key: GQTPOPMRCJMBIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C(C)OC3=CC=CC=C3
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPO or MPOPP and has been synthesized using various methods.

Scientific Research Applications

1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one has been studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been found to have a high affinity for certain receptors in the brain, such as the sigma-1 receptor, which is involved in various physiological processes. MPO has also been studied for its potential use as a radiotracer in positron emission tomography (PET) imaging.

Mechanism of Action

The mechanism of action of 1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one involves its interaction with various receptors in the brain, such as the sigma-1 receptor. This interaction results in the modulation of various physiological processes, including neurotransmitter release, ion channel activity, and gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine. MPO has also been found to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one in lab experiments is its high affinity for certain receptors in the brain, which makes it a useful tool for studying the physiological processes involved in these receptors. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are many future directions for the study of 1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one. One potential direction is the development of new radiotracers for PET imaging using this compound. Another direction is the study of the potential therapeutic applications of this compound in various neurological and psychiatric disorders. Additionally, further studies are needed to understand the mechanism of action of MPO and its interactions with various receptors in the brain.

Synthesis Methods

The synthesis of 1-[4-(5-Methylpyrimidin-2-yl)oxypiperidin-1-yl]-2-phenoxypropan-1-one can be achieved using various methods. One of the commonly used methods involves the reaction of 5-methylpyrimidine-2-carboxylic acid with 1-(2-phenoxyethyl)piperidin-4-ol in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). This reaction results in the formation of the target compound with a yield of around 60-70%.